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Introduction

Rediocide A, a natural product, has emerged as a promising agent in cancer immunotherapy
research.[1][2] Its primary application lies in its ability to counteract tumor immune evasion
mechanisms, specifically by enhancing the cytotoxic activity of Natural Killer (NK) cells.[1][2][3]
This document provides a detailed guide for the practical application of Rediocide A in
immunology research, including its mechanism of action, experimental protocols, and relevant
data.

Mechanism of Action

Rediocide A functions as an immune checkpoint inhibitor by targeting the TIGIT/CD155
signaling pathway.[1][2] It acts by down-regulating the expression of CD155 (Poliovirus
Receptor) on the surface of tumor cells. CD155 is a ligand for the inhibitory receptor TIGIT,
which is expressed on NK cells and T cells. By reducing CD155 expression, Rediocide A
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prevents the engagement of TIGIT, thereby blocking the inhibitory signals that suppress NK
cell-mediated cytotoxicity. This leads to an enhanced anti-tumor immune response.

Signaling Pathway
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Cell Preparation

Culture A549 or H1299 Isolate and Culture
Tumor Cells NK Cells

Co-culture Tumor Cells
and NK Cells

Treat with Rediocide A
(10 or 100 nM for 24h)
and Vehicle Control (0.1% DMSO)

Assays ¢
Flow Cytometry:
Biophotonic Cytotoxicity Assay - Degranulation ELISA:
Impedance Assay - Granzyme B - IFN-y Production
- Ligand Profiling (CD155)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Immunology Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150924/docs#practical-guide-for-rediocide-a-
application-in-immunology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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